N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine

• IUPAC Name: N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine
• InChI: InChI=1S/C17H22N2O3/c1-12(19-11-14-7-5-6-8-18-14)13-9-15(20-2)17(22-4)16(10-13)21-3/h5-10,12,19H,11H2,1-4H3
• InChI Key: JDMTZEAXMZINSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C(=C1)OC)OC)OC)NCC2=CC=CC=N2
• Molecular Formula: C17H22N2O3
• Molecular Weight: 302.37 g/mol

Description

N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine is a chemical compound that belongs to the class of organic compounds known as phenethylamines. This compound is characterized by the presence of a pyridine ring attached to a phenethylamine backbone, which is further substituted with three methoxy groups on the phenyl ring. The unique structure of N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine makes it an interesting subject for scientific research and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine typically involves the following steps:

Formation of the Pyridine Derivative: The starting material, pyridine-2-carboxaldehyde, is reacted with a suitable reducing agent to form pyridin-2-ylmethanol.

Formation of the Phenethylamine Derivative: 3,4,5-trimethoxybenzaldehyde is subjected to reductive amination with an appropriate amine to form 3,4,5-trimethoxyphenethylamine.

Coupling Reaction: The pyridin-2-ylmethanol is then coupled with 3,4,5-trimethoxyphenethylamine under suitable reaction conditions, such as the presence of a coupling agent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine, to form N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine.

Industrial Production Methods

Industrial production methods for N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis platforms, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to form reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy groups can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like halides or amines in the presence of a suitable catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenethylamine derivatives.

Scientific Research Applications

N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in the treatment of various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)methanamine
• N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)propanamine
• N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)butanamine

Uniqueness

N-(pyridin-2-ylmethyl)-1-(3,4,5-trimethoxyphenyl)ethanamine is unique due to its specific substitution pattern on the phenyl ring and the presence of the pyridine moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.